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Compound of Interest

Compound Name: JH-X-119-01 hydrochloride

Cat. No.: B2769963 Get Quote

JH-X-119-01 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stock solution preparation of

JH-X-119-01 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of JH-X-119-01
hydrochloride?

A1: The highly recommended solvent for preparing a stock solution of JH-X-119-01
hydrochloride is Dimethyl Sulfoxide (DMSO).[1][2][3][4][5] It exhibits high solubility in this

solvent.

Q2: What is the solubility of JH-X-119-01 hydrochloride in common solvents?

A2: The solubility of JH-X-119-01 hydrochloride varies significantly across different solvents.

For in vitro studies, DMSO is the solvent of choice. The compound is generally considered

insoluble in water and ethanol.[1] Please refer to the table below for a summary of solubility

data.

Q3: How should I store the solid compound and its stock solutions?
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A3: Proper storage is crucial to maintain the stability and activity of JH-X-119-01
hydrochloride.

Solid Powder: Store at -20°C for up to 3 years.[1][3]

Stock Solutions in DMSO: Aliquot the stock solution to avoid repeated freeze-thaw cycles.[5]

[6]

Store at -80°C for up to 1 year.[1][3][5][6]

Store at -20°C for up to 1 month.[1][2][4][5][6]

Q4: Can I use water or ethanol to dissolve JH-X-119-01 hydrochloride?

A4: No, JH-X-119-01 hydrochloride is reported to be insoluble in water and ethanol.[1]

Attempting to dissolve it in these solvents will likely result in a suspension, which is not suitable

for most experimental applications.

Q5: Is sonication necessary when preparing a stock solution in DMSO?

A5: Yes, sonication is often recommended to aid in the dissolution of JH-X-119-01
hydrochloride in DMSO, especially at higher concentrations.[2][3] If you observe any

particulates after vortexing, brief sonication can help achieve a clear solution.

Data Presentation: Solubility and Stock Solution
Parameters
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Parameter Value Reference

Molecular Weight 488.93 g/mol [2]

Appearance Light yellow to yellow solid [4][5]

Solubility in DMSO ≥ 90 mg/mL (198.91 mM) [1]

100 mg/mL (204.53 mM) [2][4][5]

12 mg/mL (26.52 mM) [3]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Storage of Solid 3 years at -20°C [1][3]

Storage of Stock Solution 1 year at -80°C in solvent [1][3][6]

1 month at -20°C in solvent [1][2][4][5][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of JH-X-119-01
hydrochloride for in vitro experiments.

Materials:

JH-X-119-01 hydrochloride powder

Anhydrous/fresh DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath
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Procedure:

Weigh the Compound: Accurately weigh the desired amount of JH-X-119-01 hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.89 mg.

Add Solvent: Add the calculated volume of fresh DMSO to the tube containing the powder. It

is crucial to use anhydrous DMSO as moisture can reduce solubility.[1][4][5]

Dissolve: Vortex the mixture thoroughly for 1-2 minutes.

Sonication (if necessary): If the solution is not completely clear, place the tube in an

ultrasonic water bath for 5-10 minutes.[2][3]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any

particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[5][6] Store the aliquots at -80°C for long-term storage (up to 1

year) or at -20°C for short-term storage (up to 1 month).[1][2][3][4][5][6]

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
This protocol details the preparation of a dosing solution for animal studies, starting from a

DMSO stock solution. For in vivo experiments, it is recommended to prepare the working

solution fresh on the day of use.[6]

Materials:

JH-X-119-01 hydrochloride DMSO stock solution (e.g., 45 mg/mL)

PEG300

Tween-80

Sterile ddH₂O or Saline

Corn oil (for alternative formulation)
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Sterile tubes

Formulation 1: PEG300, Tween-80, and Saline/ddH₂O This formulation results in a clear

solution suitable for administration.[2]

Procedure:

Start with a clarified DMSO stock solution of JH-X-119-01 hydrochloride.

In a sterile tube, add the required volume of the DMSO stock solution. For example, to

prepare 1 mL of a 2.5 mg/mL working solution, start with 55.6 µL of a 45 mg/mL DMSO

stock.

Add the co-solvents sequentially, ensuring the solution is clear after each addition.[3] A

common formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

Add 400 µL of PEG300 and mix until clear.

Add 50 µL of Tween-80 and mix until clear.

Add ddH₂O or saline to a final volume of 1 mL.

The final solution should be clear. Use immediately for optimal results.[1]

Formulation 2: Corn Oil This formulation results in a suspension and may require sonication.[2]

Procedure:

Start with a clarified DMSO stock solution of JH-X-119-01 hydrochloride.

To prepare a 2.5 mg/mL suspension, add 55.6 µL of a 45 mg/mL clear DMSO stock solution

to 944.4 µL of corn oil.[1][2]

Mix thoroughly. Sonication may be required to achieve a uniform suspension.[2]

Use the suspension immediately.[1]
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Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

1. Insufficient mixing or

sonication. 2. Use of old or

hygroscopic DMSO. 3.

Concentration is too high.

1. Continue vortexing and/or

sonicate for a longer duration.

Gentle warming may also help.

2. Use a fresh, unopened

bottle of anhydrous DMSO.[1]

[4][5] 3. Prepare a more dilute

stock solution.

Precipitation occurs when

diluting the DMSO stock

solution with aqueous media.

High concentration of DMSO in

the final working solution can

cause the compound to

precipitate out of the aqueous

buffer.

Minimize the final

concentration of DMSO in your

aqueous working solution,

typically to less than 0.5%.

The in vivo working solution is

cloudy or has precipitates.

1. Incomplete dissolution of the

DMSO stock. 2. Improper

mixing of co-solvents. 3. The

compound has limited solubility

in the final vehicle.

1. Ensure the initial DMSO

stock is completely clear

before preparing the working

solution. 2. Add co-solvents

sequentially and ensure the

solution is clear after each

addition.[3] 3. Consider

adjusting the ratios of the co-

solvents or trying an alternative

formulation. Sonication may be

necessary for suspensions.[2]

Inconsistent experimental

results.

1. Repeated freeze-thaw

cycles of the stock solution. 2.

Degradation of the compound

due to improper storage.

1. Aliquot the stock solution

into single-use volumes to

avoid repeated freeze-thaw

cycles.[5][6] 2. Ensure the

stock solutions are stored at

the recommended

temperatures (-80°C for long-

term, -20°C for short-term).[1]

[2][3][4][5][6]
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Visualizations

Materials
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JH-X-119-01 HCl Powder
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Caption: Workflow for preparing a stock solution of JH-X-119-01 hydrochloride.
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Formulation 1 (Clear Solution)

Formulation 2 (Suspension)

Start with Clear
JH-X-119-01 HCl

DMSO Stock Solution

1. Add 40% PEG300
(Mix to clear) Add 90% Corn Oil

2. Add 5% Tween-80
(Mix to clear)

3. Add 45% Saline
(Mix to clear)

Final Clear Solution
(Use Immediately)

Mix Thoroughly
(Sonication may be needed)

Final Suspension
(Use Immediately)

Click to download full resolution via product page

Caption: Preparation of in vivo working solutions of JH-X-119-01 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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